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Compound of Interest

Compound Name: Ethyl 3-oxo-3-(o-tolyl)propanoate

Cat. No.: B1585877 Get Quote

An In-Depth Technical Guide to the Commercial Sourcing of Ethyl 3-oxo-3-(o-
tolyl)propanoate for Scientific Applications

Authored by: A Senior Application Scientist
This guide provides research, development, and procurement professionals with a

comprehensive overview of Ethyl 3-oxo-3-(o-tolyl)propanoate, including its chemical

properties, primary applications, and a detailed analysis of its commercial availability. The core

objective is to equip scientists with the necessary framework to confidently identify, evaluate,

and procure this critical chemical intermediate from reliable suppliers, ensuring the integrity and

success of their research and development endeavors.

Introduction: The Role of Ethyl 3-oxo-3-(o-
tolyl)propanoate in Synthesis
Ethyl 3-oxo-3-(o-tolyl)propanoate (CAS No. 51725-82-7) is a β-keto ester that serves as a

versatile and valuable building block in organic synthesis.[1][2] Its structure, featuring a reactive

methylene group flanked by two carbonyl groups, allows for a wide range of chemical

transformations. This makes it a key intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and fine chemical industries.[1][3][4]

Commonly known by synonyms such as Ethyl o-toluoylacetate, Ethyl (2-methylbenzoyl)acetate,

and 3-Oxo-3-(o-tolyl)propionic acid ethyl ester, its primary utility lies in its ability to participate in
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various carbon-carbon bond-forming reactions.[1][2] It is frequently employed as a precursor for

the synthesis of ketone derivatives and other biologically active compounds.[1]

Key Chemical Properties:

CAS Number: 51725-82-7[2][5]

Molecular Formula: C₁₂H₁₄O₃[2][6]

Molecular Weight: 206.24 g/mol [2]

IUPAC Name: ethyl 3-(2-methylphenyl)-3-oxopropanoate[2]

Commercial Availability and Supplier Landscape
Ethyl 3-oxo-3-(o-tolyl)propanoate is readily available from a variety of chemical suppliers,

ranging from large-scale manufacturers to specialized distributors catering to research and

development quantities. The key challenge for scientists is not its availability, but navigating the

supplier landscape to ensure the procurement of material with the appropriate purity,

consistency, and documentation required for their specific application.

Suppliers can be broadly categorized as:

Primary Manufacturers: Synthesize the compound in-house and can often provide deep

technical support and accommodate bulk orders.

Distributors: Stock and resell chemicals from various manufacturers, offering a broad catalog

and logistical convenience.

Research Chemical Suppliers: Specialize in providing smaller quantities (mg to g scale) of a

vast array of compounds for R&D purposes.

The following table summarizes a selection of commercial suppliers offering Ethyl 3-oxo-3-(o-
tolyl)propanoate, based on publicly available data.
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Supplier Product Name CAS Number Purity
Available
Quantities

AOBChem USA
ethyl 3-oxo-3-(o-

tolyl)propanoate
51725-82-7 95% 10g, 25g, 100g

J&K Scientific

Ethyl 3-oxo-3-(o-

tolyl)propanoate,

97%

51725-82-7 97%
Inquire for

quantities

Biosynce
Ethyl 3-oxo-3-(o-

tolyl)propanoate
51725-82-7 Not specified

Inquire for

quantities

Note: This table is not exhaustive and is intended for illustrative purposes. Availability and

specifications are subject to change and should be verified directly with the supplier.

The Scientist's Protocol for Supplier Qualification
Procuring a chemical intermediate is more than a simple transaction; it is the first step in

ensuring experimental reproducibility and success. A rigorous supplier evaluation process is

paramount. The following workflow provides a self-validating system for qualifying a potential

supplier.

Step-by-Step Supplier Evaluation Workflow
Initial Screening: Identify potential suppliers through chemical search engines and

databases. Prioritize suppliers that provide comprehensive online documentation and clear

contact information.

Documentation Request: Before placing an order, formally request the following documents

for the specific lot number you intend to purchase:

Certificate of Analysis (CoA): This is a non-negotiable document. It provides lot-specific

data on purity (typically determined by GC or HPLC), identity (confirmed by methods like

¹H NMR or MS), and other physical properties.

Safety Data Sheet (SDS): Essential for understanding handling, storage, and emergency

procedures.[7]
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Technical Document Review (The Causality Check):

Purity Analysis: Does the CoA specify the method used for purity determination? A purity

value of ">97% (GC)" is more reliable than a generic ">97%". The former tells you the

analytical method, which is critical for interpreting the result.

Identity Confirmation: Review the spectral data if provided, or ensure the CoA confirms

that identity was verified. This step prevents the costly mistake of using the wrong starting

material, such as an incorrect isomer (e.g., p-tolyl instead of o-tolyl).

Consistency: If you have purchased from this supplier before, compare the new CoA with

previous ones. Significant variations in purity or impurity profiles can impact reaction

outcomes.

Sample and Pilot Testing: For critical applications, especially in later-stage drug

development, it is wise to procure a small sample for in-house testing and qualification. This

pilot run validates the material's performance in your specific reaction conditions before

committing to a larger purchase.

Procurement and Record Keeping: Once a supplier is qualified, proceed with the purchase.

Maintain meticulous records of the supplier, lot number, and all associated documentation

(CoA, SDS) for every batch of material used in your experiments. This is crucial for

traceability and troubleshooting.

Visualization of the Supplier Qualification Workflow
The following diagram illustrates the logical flow of the supplier qualification process.
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Caption: A workflow for qualifying chemical suppliers.
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Safety, Handling, and Storage
The safe handling of any chemical reagent is paramount. According to available Safety Data

Sheets, Ethyl 3-oxo-3-(o-tolyl)propanoate presents several hazards that require appropriate

precautions.

Hazards: The compound is often listed with hazard statements indicating it may cause skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[6] It is also

noted as being slightly irritating and flammable.[1]

Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including safety goggles and chemical-resistant gloves, should be worn during handling.[1]

Work should be conducted in a well-ventilated area or a fume hood. Keep the compound

away from open flames and sources of ignition.[1]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[1] Recommended storage temperatures can vary, with

some suppliers suggesting 4-8°C.[6] Always consult the supplier-specific SDS for the most

accurate storage information.

Conclusion
Ethyl 3-oxo-3-(o-tolyl)propanoate is a commercially accessible and vital intermediate for

chemical synthesis. For the research and drug development professional, the focus must

extend beyond mere availability to a rigorous, documentation-driven process of supplier

qualification. By systematically evaluating suppliers based on the quality and completeness of

their technical data—primarily the Certificate of Analysis and Safety Data Sheet—scientists can

mitigate risks associated with reagent variability. This structured approach ensures the

procurement of high-quality material, thereby safeguarding the integrity of experimental results

and accelerating the pace of innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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